Cas no 1420958-80-0 (Tert-Butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate
• CAS No: 1420958-80-0
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 2175832
• PubChem ID: 71565358
• Update Time: 2025-06-08

Tert-Butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate
• AM99544
• BB0263064
• BB 0263064
• Tert-Butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate

• Inchi： 1S/C14H23NO5/c1-14(2,3)20-13(18)15-8-6-5-7-10(15)11(16)9-12(17)19-4/h10H,5-9H2,1-4H3
• InChI Key： WRHJVTSWOBEMBP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(CC(=O)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 386
• Topological Polar Surface Area: 72.9

Additional information on Tert-Butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate

Tert-Butyl 2-(3-Methoxy-3-Oxopropanoyl)Piperidine-1-Carboxylate: A Comprehensive Overview

Tert-butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate (CAS No. 1420958-80-0) is a complex organic compound with a diverse range of applications in the fields of chemistry and materials science. This compound, often abbreviated as TBP, is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group and a 3-methoxy-3-oxopropanoyl moiety. The compound's structure makes it highly versatile, enabling it to participate in various chemical reactions and serve as an intermediate in the synthesis of more complex molecules.

The synthesis of TBP involves a series of carefully controlled reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic chemistry have allowed for more efficient and environmentally friendly methods to produce this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while minimizing energy consumption and reducing byproduct formation.

In terms of applications, TBP has been widely studied for its potential in drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it an ideal candidate for encapsulating drugs, thereby enhancing their stability and bioavailability. A recent study published in the Journal of Controlled Release demonstrated that TBP-based nanocarriers can effectively deliver anticancer drugs to targeted cells, significantly improving therapeutic outcomes while reducing systemic toxicity.

Beyond its role in drug delivery, TBP has also found applications in polymer chemistry. Its unique functional groups enable it to act as a building block for constructing advanced polymers with tailored properties. For example, researchers have utilized TBP to synthesize stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH levels. These polymers hold great promise for use in sensors, actuators, and smart materials.

The chemical stability of TBP is another area of active research interest. Studies have shown that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications such as in the formulation of high-performance adhesives and coatings. Additionally, its resistance to hydrolysis under physiological conditions makes it a valuable component in biocompatible materials used in medical devices and implants.

In recent years, there has been growing interest in exploring the catalytic properties of TBP. Scientists have discovered that when used as a ligand or catalyst precursor, it can significantly enhance the efficiency of various catalytic processes, including those involved in olefin polymerization and cross-coupling reactions. This discovery opens up new avenues for its application in industrial catalysis, potentially leading to more sustainable and cost-effective chemical production methods.

The environmental impact of TBP is another critical aspect being investigated by researchers. Efforts are underway to develop methods for recycling or degrading this compound after use, particularly in industrial settings where large quantities may be employed. Green chemistry approaches are being explored to minimize waste generation and reduce the overall environmental footprint associated with its production and application.

In conclusion, Tert-butyl 2-(3-methoxy-3-oxopropanoyl)piperidine-1-carboxylate (CAS No. 1420958-80-0) is a multifaceted compound with significant potential across various scientific domains. Its versatility stems from its unique chemical structure and functional groups, which enable it to participate in diverse chemical reactions and serve as a building block for advanced materials. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in both academic research and industrial applications.